2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(1-ethylindol-3-yl)ethanone
• InChI: InChI=1S/C14H14N4OS2/c1-2-18-7-10(9-5-3-4-6-11(9)18)12(19)8-20-14-17-16-13(15)21-14/h3-7H,2,8H2,1H3,(H2,15,16)
• InChI Key: GKKQMXVSUFYCNY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C(=O)CSC3=NN=C(S3)N
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone, also known as ET-1, is a compound that has been extensively studied for its potential use in scientific research. It is a synthetic molecule that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone is not fully understood, but it is thought to involve the modulation of several signaling pathways in cells. It has been shown to interact with a number of different receptors, including G protein-coupled receptors and ion channels.
Biochemical and Physiological Effects:
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone has a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure and vascular tone, and the modulation of immune cell function. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone in lab experiments is its versatility. It has been shown to have activity in a range of biological systems, making it a valuable tool for researchers in a variety of fields. However, one limitation of using 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone. Some possible areas of focus include further studies of its mechanism of action, the development of more selective 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone receptor agonists and antagonists, and the investigation of its potential therapeutic uses in a range of diseases and conditions. Additionally, there is a need for more research on the safety and toxicity of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone, particularly in the context of long-term use.

Scientific Research Applications

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(1-ethyl-1H-indol-3-yl)ethanone has been used in a variety of scientific research applications, including studies of its mechanism of action, biochemical and physiological effects, and potential therapeutic uses. It has been shown to have activity in a range of biological systems, including the central nervous system, cardiovascular system, and immune system.